2,6-Dichloro-3-nitroaniline

Specification

• CAS No.: 13785-48-3
• Molecular Formula: C6H4Cl2N2O2
• Molecular Weight: 207.01 g/mol
• IUPAC Name: 2,6-dichloro-3-nitroaniline
• Standard InChI: InChI=1S/C6H4Cl2N2O2/c7-3-1-2-4(10(11)12)5(8)6(3)9/h1-2H,9H2
• Standard InChI Key: FYMVQJCDXFAPGG-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C(=C1[N+](=O)[O-])Cl)N)Cl
• Canonical SMILES: C1=CC(=C(C(=C1[N+](=O)[O-])Cl)N)Cl

Introduction

2,6-Dichloro-3-nitroaniline is a chemical compound with the molecular formula C₆H₄Cl₂N₂O₂ and a molecular weight of approximately 207.01 g/mol. It belongs to the class of anilines, which are derivatives of benzene where one hydrogen atom is replaced by an amino group (-NH₂). The presence of chlorine and nitro groups in its structure makes it a halogenated and nitrated derivative.

Applications

Although specific applications for 2,6-Dichloro-3-nitroaniline are not well-documented in current literature sources reviewed here (e.g., PubChem), compounds with similar structures often find use as intermediates in organic synthesis or as components in dyes due to their aromatic nature.

Research Findings

Research on this compound appears limited compared to other related chemicals like 2,6-dichloropyridine, which has been studied extensively for its herbicidal properties when nitrated. The lack of detailed studies might be due to challenges associated with its synthesis or stability issues related to the presence of both halogenated and nitrated functional groups.

Comparison with Related Compounds

A comparison between 2,6-Dichloro-3-nitroaniline and another closely related compound like 2,3-Dichloro-6-nitroaniline reveals similarities in their molecular formulas but differences in their structural arrangements:

Compound	Molecular Formula	CAS Number
2,6-Dichloro-3-nitroaniline	C₆H₄Cl₂N₂O₂	13785-48-3
2,3-Dichloro-6-nitroaniline	C₆H₄Cl₂N₂O²	-65078–77–5

Both compounds share similar chemical properties but differ significantly based on their structural configurations.